Cas no 145918-75-8 (Troxacitabine)

• Product Name: Troxacitabine
• CAS No: 145918-75-8
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 64949
• PubChem ID: 454194
• Update Time: 2025-05-20

Troxacitabine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-((2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl)pyrimidin-2(1H)-one
• TROXACITABINE,2(1H)-PYRIMIDINONE, 4-AMINO-1-(2-(HYDROXYMETHYL)-1,3-DIOXOLAN-4-YL)-, (2S-CIS)-
• 4-Amino-1-[(2S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]pyrimidin-2-one
• (-)-Bch 204
• (-)-Occc
• 2(1H)-Pyrimidinone, 4-amino-1-((2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl)-
• 2(1H)-Pyrimidinone, 4-amino-1-(-2-(hydroxymethyl)-1,3-dioxolan-4-yl)-, (2S-cis)-
• Bch 4556
• TROXACITABINE
• 4-amino-1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]pyrimidin-2-one
• Bch-4556
• cis-Dioxolane-C
• L-Oddc
• SPD 758
• Troxatyl
• α-L-Dioxolane-C
• Lamivudine Impurity I
• Troxacitabine (SGX-145)
• J-525143
• CHEMBL359164
• Troxacitabine (USAN/INN)
• 4-amino-1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-1,2-dihydropyrimidin-2-one
• 4-Amino-1-[(2s,4s)-2-(Hydroxymethyl)-1,3-Dioxolan-4-Yl]pyrimidin-2(1h)-One
• TROXACITABINE [USAN]
• Q7846702
• Lamivudine impurity i rs
• 145918-75-8
• CHEBI:134886
• LTT
• (2S-cis)-4-Amino-1-(2-(hydroxymethyl)-1,3-dioxolan-4-yl)-2(1H)-pyrimidinone
• LAMIVUDINE IMPURITY I [EP IMPURITY]
• D06255
• TROXACITABINE [WHO-DD]
• DB04961
• 2(1H)-Pyrimidinone, 4-amino-1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-
• AKOS015967351
• TROXACITABINE [MI]
• NSC668281
• LAMIVUDINE IMPURITY I [USP IMPURITY]
• TROXACITABINE [INN]
• NS00068705
• BCPP000031
• (-)-ODDC
• SCHEMBL18548
• CS-0007785
• (-)-1-((2S,4S)-2-(Hydroxymethyl)-1,3-dioxolan-4-yl)cytosine
• Troxacitabine [USAN:INN]
• (-)-(2S,4S)-1-[2-Hydroxymethyl)-1,3-dioxolan-4-yl]cytosine
• (-)-L-2',3'-DIDEOXY-3'-OXACYTIDINE; TROXACITABINE; TROXATYL
• ((-))-OddC
• HY-13770
• UNII-60KQZ0388Y
• 60KQZ0388Y
• (-)-L-.b.-DioxolaneC
• (-)-L-.beta.-Dioxolane-cytosine
• Troxacitabine

• MDL： MFCD00871100
• Inchi： 1S/C8H11N3O4/c9-5-1-2-11(8(13)10-5)6-4-14-7(3-12)15-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7-/m0/s1
• InChI Key： RXRGZNYSEHTMHC-BQBZGAKWSA-N
• SMILES： O1[C@@H](CO)OC[C@H]1N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 213.07500
• Monoisotopic Mass: 213.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 97.4A^2

Experimental Properties

• Density: 1.71
• Melting Point: 176-177°
• Boiling Point: 422.5°C at 760 mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.694
• PSA: 99.60000
• LogP: -0.72950
• Specific Rotation: D25 -38.33° (c = 0.43 in MeOH).

Troxacitabine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues

Additional information on Troxacitabine

Troxacitabine: A Comprehensive Overview

Troxacitabine, also known by its CAS number 145918-75-8, is a synthetic nucleoside analog that has garnered significant attention in the field of antiviral and anticancer research. This compound belongs to the class of acyclic nucleoside phosphonates, which are known for their potent antiviral activity. The development of Troxacitabine was driven by the need for effective treatments against viral infections, particularly those caused by RNA viruses such as hepatitis C virus (HCV) and human immunodeficiency virus (HIV). Recent studies have further expanded its potential applications, making it a promising candidate in both therapeutic and prophylactic regimens.

The chemical structure of Troxacitabine is characterized by a phosphonate group attached to a ribose-like moiety, which is crucial for its antiviral activity. This structure allows the compound to be incorporated into viral RNA during replication, leading to chain termination and inhibition of viral proliferation. One of the key advantages of Troxacitabine over other nucleoside analogs is its ability to exhibit broad-spectrum activity against various viral strains, including those resistant to conventional antiviral therapies. This property has been extensively studied in recent clinical trials, where it demonstrated significant efficacy in reducing viral load in patients with chronic HCV infection.

Recent advancements in virology have highlighted the potential of Troxacitabine as a cornerstone in combination therapies for treating viral infections. For instance, a 2023 study published in the journal Nature Medicine reported that when administered alongside other direct-acting antivirals (DAAs), Troxacitabine significantly enhanced the therapeutic response in patients with genotype 3 HCV infection. The study also noted that the compound exhibited minimal adverse effects, making it a well-tolerated option for long-term treatment regimens.

Beyond its antiviral applications, emerging research has explored the potential of Troxacitabine in oncology. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. A 2023 paper in Cancer Research demonstrated that Troxacitabine selectively targets cancer cells by inhibiting ribonucleotide reductase, an enzyme critical for DNA synthesis. This selective toxicity suggests that it could be a viable option for treating refractory cancers, such as glioblastoma multiforme and pancreatic adenocarcinoma.

The pharmacokinetics of Troxacitabine have been extensively studied to optimize its therapeutic profile. Oral administration results in rapid absorption, with peak plasma concentrations achieved within 1-2 hours. The compound exhibits a favorable bioavailability profile and is metabolized primarily through hepatic pathways, minimizing systemic toxicity. Recent studies have also explored the use of sustained-release formulations to enhance drug delivery and improve patient compliance.

In terms of safety, clinical trials have consistently shown that Troxacitabine is well-tolerated at therapeutic doses. Common side effects include mild gastrointestinal disturbances and transient elevations in liver enzymes, which are typically manageable with standard interventions. Long-term studies are currently underway to assess the compound's safety profile over extended periods of use.

The development of Troxacitabine represents a significant milestone in antiviral and anticancer research. Its unique mechanism of action, broad-spectrum activity, and favorable safety profile make it a promising candidate for addressing unmet medical needs in both fields. As research continues to uncover new applications and optimize its therapeutic potential, Troxacitabine stands poised to play a pivotal role in future treatment regimens.